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Introduction

While the +2 oxidation state of nickel is the most prevalent in biological systems, the transient
and highly reactive Nickel(lll) species plays a critical, albeit often fleeting, role in the catalytic
cycles of several key enzymes. This technical guide provides an in-depth exploration of the
function of Ni(lll) in these vital biocatalysts. By delving into the quantitative data, detailed
experimental methodologies, and the intricate signaling pathways, we aim to provide a
comprehensive resource for researchers and professionals in the fields of biochemistry,
bioinorganic chemistry, and drug development. The unique redox properties of the Ni(lll)/Ni(ll)
couple are harnessed by nature to perform challenging chemical transformations, making the
study of these enzymes a fascinating frontier in our understanding of metalloenzymology.

Nickel Superoxide Dismutase (NiSOD): A Sentinel
Against Oxidative Stress

Nickel Superoxide Dismutase (NiSOD) is a critical enzyme that protects organisms from the
damaging effects of superoxide radicals. The catalytic mechanism of NiSOD hinges on the
reversible oxidation and reduction of the nickel center, cycling between the Ni(ll) and Ni(lll)
states.[1][2]

Quantitative Data for Ni(lll) in NiISOD
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Parameter Value Method Reference(s)

Electrochemical

Redox Potential ~+0.30V (vs. SHE) at measurements and 3]
(NI(HD/Ni(IN) pH 7 theoretical
calculations

0.71 x 109 M-1s-1 (at o
kcat Pulse radiolysis [4]
pH 7.5)

Coordination
) Square pyramidal X-ray Crystallography [2][5]
Geometry of Ni(lll)

Cys2 (thiolate), Cys6
(thiolate), Hisl

Ni(lll) Ligands (imidazole, axial), N- X-ray Crystallography [2][5]
terminal amine, Cys2
(amide)

EPR g-values (for a
g=2.30,2.23,2.01 EPR Spectroscopy [4]

Ni(lll) model complex)

Catalytic Cycle of NiSOD

The catalytic cycle of NiSOD involves a two-step process where the nickel center first reduces
a superoxide molecule to hydrogen peroxide and is itself oxidized to Ni(lll). In the second step,
the Ni(lll) center is reduced back to Ni(ll) by oxidizing a second superoxide molecule to
dioxygen.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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